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Compound of Interest

Compound Name: 0SI1-027

Cat. No.: B609778

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling OSI-027. The following
procedures detail the necessary personal protective equipment (PPE), handling operations,
and disposal methods to ensure a safe laboratory environment.

OSI1-027: Key Safety Information

0OSI-027 is a potent and selective dual inhibitor of mMTORC1 and mTORC2, primarily used in
cancer research.[1] While some supplier Safety Data Sheets (SDS) classify it as not a
hazardous substance or mixture, it is crucial to handle it with care due to its biological activity
and potential for irritation upon contact or inhalation as a powder.[2][3]

Summary of Physical and Chemical Properties
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Property Data Source(s)

Pale yellow powder /
Appearance ] ) [4]
Crystalline solid

Molecular Formula C21H22N603 [4]

Molecular Weight 406.44 g/mol [4]

N DMSO: =18 mg/mLWater:
Solubility [4]
InsolubleEthanol: Insoluble

Storage Temp. Recommended: -20°C or 4°C [4]

Personal Protective Equipment (PPE)

Due to the powdered nature of OSI-027 and its potent biological activity, a comprehensive PPE
strategy is mandatory to prevent exposure through inhalation, skin, or eye contact.[2]

Required PPE for Handling Solid OSI-027

PPE Category Specification Rationale

Prevents direct skin contact.
] Nitrile gloves (double-gloving Proper glove removal
Hand Protection )
recommended) technigue must be used to

avoid contamination.[2]

Safety glasses with side )
Protects eyes from airborne

Eye Protection shields or chemical safety )
powder particles.[2]
goggles
Avoids inhalation of the
Use in a certified chemical powder. A respirator is not
Respiratory fume hood or ventilated typically required if handled
enclosure within proper engineering
controls.[2][3]
) Protects skin and personal
Body Protection Laboratory coat

clothing from contamination.[2]
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Step-by-Step Handling Protocol

This protocol covers the lifecycle of OSI-027 in the laboratory, from receiving and storage to
solution preparation and waste disposal.

Experimental Workflow: Safe Handling of OSI-027 Powder
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Preparation & Weighing

Don Required PPE

:

Work Inside Chemical Fume Hood

;

Allow OSI-027 to Reach Room Temp

;

Weigh Powder into a Suitable Tube

Solubization

Add Recommended Solvent (e.g., DMSO)

:

Vortex/Mix to Fully Dissolve

;

Label Stock Solution Clearly

Cleanup iDisposal

Decontaminate Work Surfaces

:

Collect All Contaminated Waste

:

Dispose of Waste in Labeled Container

;

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling and preparation of OSI-027 stock solutions.
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Protocol Steps:
e Receiving and Storage:
o Upon receipt, inspect the container for any damage.

o Store the compound at the recommended temperature (-20°C or 4°C) in its original,
sealed container.[4]

o Preparation for Weighing:
o Don all required PPE as listed in the table above.

o Designate a specific area for handling the powder, preferably within a chemical fume hood
or other ventilated enclosure to control dust.[3]

o Before opening, allow the container to equilibrate to room temperature to prevent
condensation.

¢ Weighing and Solubilization:
o Perform all manipulations of the solid compound within the fume hood.

o Carefully weigh the desired amount of OSI-027 powder into a tared, sealable container
(e.g., a centrifuge tube). Avoid creating dust.[2]

o Add the appropriate solvent (e.g., DMSO) to the powder to the desired concentration.[4]
o Seal the container and vortex or mix until the solid is completely dissolved.

o Clearly label the container with the compound name, concentration, solvent, and date of
preparation.

e Post-Handling and Cleanup:

o Wipe down the work surface in the fume hood and any equipment used with an
appropriate cleaning agent.
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o Treat all disposable items that came into contact with OSI-027 (e.g., weighing paper,
pipette tips, gloves) as chemical waste.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure laboratory safety.
e Solid Waste:

o Collect all contaminated solid waste, including used gloves, weighing paper, and
disposable labware, in a dedicated, clearly labeled, and sealed waste container.[2]

e Liquid Waste:

o Unused stock solutions or experimental media containing OSI-027 should be collected in a
labeled hazardous waste container for liquid chemical waste.

o Do not pour OSI-027 solutions down the drain.[2]
o Final Disposal:

o All waste must be disposed of following your institution's specific guidelines for chemical
and cytotoxic waste.

Emergency Procedures

In case of accidental exposure, follow these first-aid measures immediately.[3]

First-Aid Measures for OSI-027 Exposure
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Exposure Route Immediate Action

Immediately flush eyes with large amounts of
Eye Contact water for at least 15 minutes, lifting upper and

lower eyelids. Seek prompt medical attention.

Remove contaminated clothing. Thoroughly
Skin Contact wash the affected area with soap and plenty of

water.

Move the individual to fresh air. If breathing is

Inhalation o ) )

difficult, provide respiratory support.

Do NOT induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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